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Compound of Interest

Compound Name: Spodumene (AlLi(SiO3)2)

Cat. No.: B081067 Get Quote

Technical Support Center: Spodumene Flotation
Circuits
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing spodumene flotation circuits for improved recovery.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of low spodumene recovery in flotation?

Low spodumene recovery can be attributed to several factors:

Presence of Slimes: Fine particles, or slimes (typically below 20 µm), can coat the surface of

spodumene, preventing collector adsorption and hindering bubble-particle attachment. This

increases reagent consumption and reduces selectivity.[1][2] Desliming the pulp before

flotation is a crucial step to mitigate this issue.[2][3]

Inadequate pH Control: The pH of the pulp is a critical parameter that influences the surface

charge of spodumene and the effectiveness of reagents. The optimal pH for spodumene

flotation is typically in the alkaline range, often between 7.5 and 10.[1][4][5][6]

Incorrect Reagent Scheme: The choice and dosage of collectors, frothers, activators, and

depressants are vital. Using an inappropriate collector or an incorrect dosage can lead to
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poor spodumene hydrophobicity and, consequently, low recovery.[5][7][8]

Interference from Gangue Minerals: Minerals such as quartz, feldspar, and mica often have

similar surface properties to spodumene, leading to poor selectivity.[2][9][10] The presence

of iron-containing minerals can also negatively impact the process.[2]

Improper Liberation: If the spodumene is not sufficiently liberated from the gangue minerals

during the grinding stage, it cannot be effectively separated by flotation.

Q2: How does pH affect spodumene flotation and what is the optimal range?

The pH of the flotation pulp significantly impacts the surface chemistry of spodumene and the

ionization of fatty acid collectors. The optimal flotation performance for spodumene is generally

achieved in a slightly alkaline environment.[5] Research indicates that a pH range of 7.5 to 9.8

is optimal for achieving high recovery.[1][4] One study found the best performance at a pH of

10.[6][11] Conditioning the pulp with sodium hydroxide (NaOH) to increase alkalinity has been

shown to improve spodumene recovery.[8] However, using sodium carbonate (Na2CO3) as a

pH regulator can have a negative effect on recovery.[6][11]

Q3: What is the role of desliming in improving spodumene recovery?

Desliming is the process of removing very fine particles (slimes) from the ore slurry before

flotation. This is a critical step for several reasons:

Reduced Reagent Consumption: Slimes have a large surface area and can adsorb a

significant amount of flotation reagents, making them unavailable for the target mineral,

spodumene.[2]

Improved Selectivity: Slime coatings on spodumene particles can mask their surface,

preventing the collector from adsorbing and rendering them hydrophilic.[2][12] This leads to

poor attachment to air bubbles and consequently, poor recovery.

Enhanced Froth Stability: The presence of excessive fines can negatively affect froth stability

and mobility, hindering the separation process.

Strengthening the stirring in the mixing tank before flotation can help disperse the sludge and

improve the selectivity of the reagents.[12]
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Q4: Which collectors are most effective for spodumene flotation?

Anionic collectors, particularly fatty acids and their soaps, are widely used for spodumene

flotation.

Oleic acid and its soaps (like sodium oleate) are the most common collectors.[5][7] They

effectively adsorb onto the spodumene surface, making it hydrophobic.

Mixed Anionic/Cationic Collectors: A mixture of oleic acid and a cationic collector like

dodecylamine has been shown to improve both selectivity and collectability.[13] This

combination can be particularly effective in mitigating the negative effects of feldspar slime.

[14][15]

Amine collectors (e.g., dodecylamine) are typically used in reverse flotation where the

gangue minerals are floated off, leaving the spodumene in the tailings.[6][7]

The choice of collector and its dosage should be optimized based on the specific ore

characteristics.[16]

Q5: How can I address issues with gangue minerals like feldspar and quartz impacting

selectivity?

The similar surface properties of spodumene, feldspar, and quartz make their separation

challenging.[9][10] The following strategies can be employed:

Use of Depressants: Depressants are reagents that selectively inhibit the flotation of gangue

minerals.

Sodium silicate (water glass) is a common depressant for quartz and feldspar.[7][17]

Starch and dextrin can be used to depress spodumene in reverse flotation circuits.[3][17]

pH Control: Maintaining the optimal pH can enhance the differential surface charge between

spodumene and gangue minerals, aiding in selective collector adsorption.

Reverse Flotation: In this process, a cationic collector is used to float the silicate gangue

minerals, while spodumene is depressed.[3] This can be an effective strategy when the
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gangue content is low.

Troubleshooting Guides
Issue 1: Low Spodumene Recovery with High Slime
Content
Symptoms:

Poor froth formation and stability.

High reagent consumption.

Low concentrate grade and recovery.

Visual inspection of the pulp reveals a high proportion of very fine particles.

Troubleshooting Workflow:
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Start: Low Spodumene Recovery

Diagnose: High Slime Content

Step 1: Implement/Optimize Desliming

Method A: Hydrocyclone Classification

Option 1

Method B: High-Intensity Conditioning & Attrition Scrubbing

Option 2

Step 2: Adjust Reagent Dosages Post-Desliming

Step 3: Evaluate Flotation Performance

Outcome: Improved Recovery?

Yes: Process Optimized

Successful

No: Re-evaluate Grinding Circuit

Unsuccessful
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Start: Poor Selectivity

Diagnose: High Gangue Recovery

Step 1: Optimize Depressant Addition

Reagent: Sodium Silicate

Dosage Optimization Tests

Step 2: Fine-tune Pulp pH

Test pH range 8.0 - 10.5

Step 3: Consider Reverse Flotation

Evaluate Cationic Collectors

Step 4: Assess Flotation Performance

Outcome: Improved Selectivity?

Yes: Process Optimized

Successful

No: Investigate Collector Suite

Unsuccessful
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Input Factors

Process Control Parameters

Flotation Outcomes
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Spodumene Recovery
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(Time, Intensity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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